Cas no 2229558-65-8 (4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229558-65-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6044308
• PubChem ID: 165715150
• Update Time: 2025-07-04

4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• EN300-1738955
• 2229558-65-8

• Inchi： 1S/C12H17NO3/c1-8-4-7-16-10(8)12(11(14)15)5-2-9(13)3-6-12/h4,7,9H,2-3,5-6,13H2,1H3,(H,14,15)
• InChI Key： CXZMNWMMJZNLSX-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid (CAS No: 2229558-65-8)

4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229558-65-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane core substituted with an amino group and a 3-methylfuran moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and aliphatic components in its structure suggests versatile interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

The structural framework of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The cyclohexane ring provides a rigid scaffold, while the amino group (-NH₂) offers opportunities for hydrogen bonding and further derivatization. The 3-methylfuran substituent introduces both electron-donating and steric effects, which can influence the compound's reactivity and binding affinity. These features make it an intriguing molecule for exploring novel pharmacophores and therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems. The structural motif of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid bears resemblance to several known bioactive compounds that interact with central nervous system receptors. Specifically, the combination of a cyclohexylamine core and an aromatic heterocycle has been observed in various pharmacologically relevant molecules. This structural similarity suggests that 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid may exhibit properties similar to those of serotonin receptor modulators, GABA receptor antagonists, or other neuroactive agents.

Recent advancements in computational chemistry have enabled the rapid screening of large chemical libraries for potential drug candidates. Virtual screening techniques, such as molecular docking and molecular dynamics simulations, have been employed to evaluate the binding affinity of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid to various biological targets. Preliminary studies indicate that this compound may interact with serotonin 5-HT₁A receptors, which are implicated in anxiety disorders, depression, and cognitive functions. The ability to modulate these receptors could make 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid a promising lead compound for the development of novel therapeutics.

The synthesis of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid presents both challenges and opportunities for medicinal chemists. The construction of the cyclohexane ring can be achieved through various synthetic routes, including cyclization reactions and transition metal-catalyzed transformations. The introduction of the amino group at the appropriate position requires careful consideration to avoid unwanted side reactions. Additionally, the 3-methylfuran substituent can be incorporated via cross-coupling reactions or nucleophilic substitution methods. Optimizing these synthetic pathways is crucial for producing high-purity material suitable for biological evaluation.

In vitro studies have begun to explore the pharmacological profile of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid. Initial experiments have shown that this compound exhibits moderate affinity for serotonin receptors, suggesting potential therapeutic effects in neurological disorders. Further investigations are needed to assess its selectivity profile, metabolic stability, and pharmacokinetic properties. These studies will provide valuable insights into the compound's potential as a drug candidate and guide future modifications to enhance its efficacy and safety.

The role of 4-amino-1-(3-methylfuran-2-yl)cyclohexane-1-carboxylic acid in medicinal chemistry extends beyond its potential as a direct therapeutic agent. Its structural features make it an excellent scaffold for derivative design, allowing chemists to explore diverse chemical spaces through structural modifications. By introducing additional functional groups or altering existing ones, researchers can fine-tune the pharmacological properties of this compound. This approach has been successfully applied in other drug discovery programs, leading to the identification of novel bioactive molecules with improved characteristics.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now forecast the biological activity of molecules based on their structural features, significantly reducing the time and cost associated with experimental screening. As such tools continue to evolve, compounds like 4-amino-1-(3-methylfuran)-2 -ylcyclohexane - 1 - carboxylic acid (CAS No: 2229558 - 65 - 8) are being rapidly assessed for their potential applications in various therapeutic areas. This synergy between computational methods and experimental validation accelerates the drug development process, bringing us closer to addressing unmet medical needs.

The future prospects for 4-amino - 1 - (3 - methyl furan - 2 - yl ) cyc lo hex ane - 1 - carbox ylic ac id are promising given its unique structural attributes and preliminary biological activity. Ongoing research aims to elucidate its mechanism of action and explore its interactions with other biological targets beyond serotonin receptors. Additionally, efforts are underway to optimize its synthetic route for scalable production. As our understanding of molecular interactions continues to grow, compounds like this one hold great promise for advancing therapeutic strategies in medicine.